3-Bromo-7-chloroimidazo[1,2-a]pyridine

• IUPAC Name: 3-bromo-7-chloroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4BrClN2/c8-6-4-10-7-3-5(9)1-2-11(6)7/h1-4H
• InChI Key: LBPZKTZBYAXZDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2Br)C=C1Cl
• Molecular Formula: C7H4BrClN2
• DSSTOX Substance ID: DTXSID50674750
• Molecular Weight: 231.48 g/mol
• CAS No.: 342613-67-6

Description

3-Bromo-7-chloroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4BrClN2. It is used in various chemical reactions and has been the subject of several studies.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which undergoes a facile closure to provide the shared intermediate. Another method involves the use of far less toxic fluoride than previous fluoride-promoted aminations.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bromine (Br), a chlorine (Cl), and two nitrogen (N) atoms attached to a pyridine ring. The molecular weight of the compound is 231.48.

Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, it can undergo a chemodivergent reaction, where the initial displacement of the halogen atom by the pyridine ring nitrogen affords a pyridinium salt. This salt then undergoes a facile closure to provide the shared intermediate.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a density of 1.8±0.1 g/cm3, a molar refractivity of 48.9±0.5 cm3, and a molar volume of 125.5±7.0 cm3. It has a polar surface area of 17 Å2 and a polarizability of 19.4±0.5 10-24 cm3.

Scientific Research Applications

Palladium-Mediated Synthesis

• Synthesis Enhancement : The use of palladium(0) in microwave-assisted direct C3 alkenylation of imidazo[1,2-a]pyridines, including derivatives of 3-Bromo-7-chloroimidazo[1,2-a]pyridine, has been shown to yield high to moderate results. This method enhances the synthesis process for various imidazo[1,2-a]pyridine derivatives (Koubachi et al., 2008).

Cyclization Reactions

• Cyclization of Pyridinium Dihalomethylids : The reaction of dihalocarbenes with 2-(benzylideneamino)pyridines results in the formation of 2-aryl-3-bromoimidazo[1,2-a]pyridines through intramolecular 1,5-cyclization. This process is integral for understanding the chemical behavior and potential applications of such compounds (Khlebnikov et al., 1991).

Synthesis of Polychlorinated Compounds

• Creation of Polychlorinated Analogs : An improved synthesis method for 2-Chlorinated Imidazo[1,2-α]-pyridines has been established, with potential applications in creating polychlorinated analogs of various compounds (Gudmundsson et al., 1997).

Ionic Liquid Promoted Synthesis

• Efficient Synthesis in Ionic Liquids : The use of ionic liquids, such as 1-butyl-3-methylimidazolium bromide, has been shown to promote the synthesis of 3-aminoimidazo[1,2-a]pyridines, providing a simpler and more efficient approach (Shaabani et al., 2006).

Phosphorescent Properties

• Phosphorescence in Positional Isomers : Research on novel positional isomers, such as 2-chloroimidazo[1,2-a]pyridine derivatives, has demonstrated varying phosphorescent colors and quantum yields. These findings are significant for the development of dynamic functional materials responsive to external stimuli like acid-base vapor (Li & Yong, 2019).

Copper-Mediated Synthesis

• Copper-Mediated Oxidative Synthesis : The copper-mediated aerobic oxidative coupling of pyridines and enamides to synthesize 3-bromo-imidazo[1,2-a]pyridines under mild conditions highlights a novel synthesis pathway (Zhou et al., 2016).

Optical Properties

• Characterization of Novel Derivatives : The synthesis and characterization of novel derivatives like 5-(3-aryl-1H-pyrazol-5-yl)-2-(3-butyl-1-chloroimidazo[1,5-a]pyridin-7-yl)-1,3,4-oxadiazole show potential in exploring the optical properties of these compounds (Ge et al., 2014).

Mechanism of Action

Mode of Action

A plausible mechanism for a chemodivergent reaction involving this compound has been proposed . The reaction proceeds via the initial displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which undergoes a facile closure to provide an intermediate .

Safety and Hazards

3-Bromo-7-chloroimidazo[1,2-a]pyridine is associated with several hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid heat, flames, and sparks, and to avoid dust formation.

Synthesis routes and methods I

Procedure details

7-Chloro-imidazo-[1,2-a]-pyridine (1 eq, 38.9 mmol, 5.93 g) is dissolved in DMF (20 ml) at 0° C. and NBS (1.1 eq, 42.8 mmol, 7.61 g) is added. The reaction mixture is stirred for 1 h at 0° C. and is diluted with EtOAc. The reaction mixture is washed with NaHCO3 and brine, dried over MgSO4, filtered and evaporated. The product is purified by flash column chromatography eluting with 8:2 DCM/MeOH to afford 3-bromo-7-chloro-imidazo-[1,2-a]-pyridine as a brown solid; [M+H]+=232

Synthesis routes and methods II

Procedure details

7-Chloroimidazo[1,2-α]pyridine (3.0 g, 19.7 mmol) and sodium acetate (1.94 g, 23.6 mmol) were dissolved in a saturated solution of potassium bromide in methanol (25 ml) and cooled to 0° C. before adding bromine (3.3 g, 20.7 mmol) dropwise over 5 min. The mixture was allowed to stir for 15 min before pouring onto saturated sodium hydrogencarbonate solution (200 ml). The resulting solid was collected by filtration and dried under high vacuum to give 3-bromo-7-chloroimidazo[1,2-α]pyridine (3.64 g, 80%) as a white solid. 1H NMR (360 MHz, CDCl3) δH 6.92 (1H, dd, J 2 and 7), 7.61 (1H, s), 7.63 (1H, d, J 2), 8.05 (1H, d, J 7).